(3-(Chloromethyl)phenyl)methanol
Overview
Description
“(3-(Chloromethyl)phenyl)methanol” is a chemical compound with the molecular formula C8H9ClO and a molecular weight of 156.61 g/mol . It is also known by its IUPAC name, [3-(chloromethyl)phenyl]methanol .
Molecular Structure Analysis
The molecular structure of “(3-(Chloromethyl)phenyl)methanol” consists of a benzene ring with a chloromethyl group (CH2Cl) and a hydroxyl group (OH) attached to it .Physical And Chemical Properties Analysis
“(3-(Chloromethyl)phenyl)methanol” is a colorless or white to yellow solid, liquid, or semi-solid substance . It has a molecular weight of 156.61 g/mol .Scientific Research Applications
While the specific applications of “(3-(Chloromethyl)phenyl)methanol” are not well-documented, it is a type of benzyl alcohol , which has a wide range of uses in various scientific fields. Here are some potential applications based on its chemical properties:
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Synthesis of Other Compounds Benzyl alcohols, including “(3-(Chloromethyl)phenyl)methanol”, can serve as intermediates in the synthesis of other compounds. This makes them valuable in fields like organic chemistry and pharmaceuticals .
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Solvent Benzyl alcohols are often used as solvents in a variety of chemical reactions. They can dissolve a wide range of substances, making them useful in fields like analytical chemistry .
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Pharmaceutical Applications In the pharmaceutical industry, benzyl alcohols can be used as preservatives. They can also be used in the formulation of various medicines .
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Manufacture of Lacquers, Polymers, and Resins Benzyl alcohols can be used in the manufacture of lacquers, polymers, and resins. They can act as a solvent or a starting material in these processes .
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Hyper Cross-linked Polymers (HCPs) “(3-(Chloromethyl)phenyl)methanol” could potentially be used in the synthesis of hyper cross-linked polymers (HCPs). HCPs have high surface areas, good porosity, low density, efficient adsorption properties, and high thermal and chemical stability. They have many applications such as water treatment, gas storage, super-capacitors, sensing, catalysis, drug delivery, and chromatographic separations .
properties
IUPAC Name |
[3-(chloromethyl)phenyl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO/c9-5-7-2-1-3-8(4-7)6-10/h1-4,10H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITAQTOPTBMDQGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)CCl)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90626995 |
Source
|
| Record name | [3-(Chloromethyl)phenyl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90626995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(Chloromethyl)phenyl)methanol | |
CAS RN |
175464-51-4 |
Source
|
| Record name | [3-(Chloromethyl)phenyl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90626995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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